Cas no 7402-66-6 (4-(4-bromophenyl)sulfonylphenol)

• Product Name: 4-(4-bromophenyl)sulfonylphenol
• CAS No: 7402-66-6
• MF: C₁₂H₉BrO₃S
• MW: 313.167061567307
• CID: 978803
• PubChem ID: 343800
• Update Time: 2025-04-19

4-(4-bromophenyl)sulfonylphenol Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromophenyl)sulfonylphenol
• 4-(4-Brom-benzolsulfonyl)-phenol
• 4-(4-bromo-benzenesulfonyl)-phenol
• AC1L7Z4T
• KB-238195
• NSC400307
• SureCN7938049
• SCHEMBL7938049
• NSC-400307
• 7402-66-6
• DTXSID90322061

• Inchi： 1S/C12H9BrO3S/c13-9-1-5-11(6-2-9)17(15,16)12-7-3-10(14)4-8-12/h1-8,14H
• InChI Key： QWJWBOCALGDPED-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(C1C=CC(=CC=1)O)(=O)=O

Computed Properties

• Exact Mass: 311.94557
• Monoisotopic Mass: 311.946
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• Density: 1.627
• Boiling Point: 477.4°C at 760 mmHg
• Flash Point: 242.5°C
• Refractive Index: 1.642
• PSA: 54.37
• LogP: 4.06830